Cas no 79389-39-2 ((1S,2R)-2-Methylcyclohexanamine hydrochloride)

• Product Name: (1S,2R)-2-Methylcyclohexanamine hydrochloride
• CAS No: 79389-39-2
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD22201093
• CID: 2093798
• PubChem ID: 67278079
• Update Time: 2025-08-04

(1S,2R)-2-Methylcyclohexanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-Methylcyclohexanamine hydrochloride
• (1S,2R)-2-Methyl-cyclohexylamine hydrochloride
• Cyclohexanamine, 2-methyl-, hydrochloride, (1S,2R)- (9CI)
• Cyclohexanamine, 2-methyl-, hydrochloride, (1S-cis)- (ZCI)
• Y10409
• Cyclohexanamine, 2-methyl-, hydrochloride, (1S,2R)-
• Cyclohexanamine, 2-methyl-, hydrochloride, cis-(-)-
• (1S,2R)-2-methylcyclohexanamine HCl salt
• (1S,2R)-2-methylcyclohexaneamine hydrochloride
• EN300-6493042
• 2-Methylcyclohexylamine hydrochloride, (1S,2R)-
• 2-Methylcyclohexylamine, hydrochloride, cis-(-)-
• P8W1359RMO
• Cyclohexanamine, 2-methyl-, hydrochloride (1:1), (1R,2S)-rel-
• UNII-P8W1359RMO
• XCLFCWFKPOQAHM-HHQFNNIRSA-N
• SCHEMBL2104969
• (1S,2R)-2-methylcyclohexan-1-amine;hydrochloride
• (1S,2R)-2-Methylcyclohexylamine Hydrochloride
• F91540
• DB-214646
• AC-29596
• AKOS025287423
• 39JK9QIO4O
• cis-2-Methyl-cyclohexylamine hydrochloride
• 2-Methylcyclohexylamine hydrochloride, cis-
• (1S,2R)-2-methylcyclohexan-1-amine hydrochloride
• 2-Methylcyclohexylamine, hydrochloride, (1R,2S)-rel-
• (1S,2R)-2-Methylcyclohexan-1-amine HCl
• Cyclohexanamine, 2-methyl-, hydrochloride, (1S-cis)-
• MFCD20278265
• 79265-66-0
• UNII-39JK9QIO4O
• CS-0158236
• Cyclohexanamine, 2-methyl-, hydrochloride, cis-
• (1S,2R)-2-methylcyclohexanaminehydrochloride
• DS-9563
• MFCD22201093
• 79389-39-2

• MDL： MFCD22201093
• Inchi： 1S/C7H15N.ClH/c1-6-4-2-3-5-7(6)8;/h6-7H,2-5,8H2,1H3;1H/t6-,7+;/m1./s1
• InChI Key： XCLFCWFKPOQAHM-HHQFNNIRSA-N
• SMILES： C[C@@H]1CCCC[C@@H]1N.Cl

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

(1S,2R)-2-Methylcyclohexanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (1S,2R)-2-Methylcyclohexanamine hydrochloride

Recent Advances in the Study of (1S,2R)-2-Methylcyclohexanamine Hydrochloride (CAS: 79389-39-2)

The compound (1S,2R)-2-Methylcyclohexanamine hydrochloride (CAS: 79389-39-2) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This chiral amine derivative is increasingly being explored for its role in asymmetric synthesis, drug development, and as a building block for more complex bioactive molecules. Recent studies have shed light on its unique stereochemical properties and pharmacological potential, making it a compound of interest for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of (1S,2R)-2-Methylcyclohexanamine hydrochloride as a key intermediate in the synthesis of novel dopamine receptor modulators. The research team demonstrated that the compound's rigid cyclohexane ring and defined stereochemistry contribute to enhanced binding affinity and selectivity when incorporated into larger pharmacophores. This finding opens new possibilities for developing targeted therapies for neurological disorders.

In the area of asymmetric catalysis, a breakthrough was reported in Angewandte Chemie (2024) where (1S,2R)-2-Methylcyclohexanamine hydrochloride was utilized as a chiral auxiliary in the synthesis of β-amino acids. The study achieved remarkable enantioselectivity (up to 99% ee) and highlighted the compound's stability under various reaction conditions, making it particularly valuable for industrial-scale pharmaceutical production.

Pharmacokinetic studies of (1S,2R)-2-Methylcyclohexanamine hydrochloride have revealed interesting metabolic properties. Research published in Drug Metabolism and Disposition (2023) showed that the compound exhibits favorable absorption characteristics and predictable clearance patterns in preclinical models. These findings suggest its potential as a scaffold for developing drugs with improved bioavailability profiles.

The safety profile of (1S,2R)-2-Methylcyclohexanamine hydrochloride was recently evaluated in a comprehensive toxicological assessment (Regulatory Toxicology and Pharmacology, 2024). The study concluded that the compound shows low acute toxicity and minimal genotoxic potential at therapeutic concentrations, supporting its further development for pharmaceutical applications.

Current challenges in working with (1S,2R)-2-Methylcyclohexanamine hydrochloride include optimizing its synthetic routes for large-scale production and further exploring its structure-activity relationships. Several pharmaceutical companies have included derivatives of this compound in their pipelines, particularly for CNS-targeted therapies, indicating growing commercial interest in this chemical entity.

Future research directions may focus on exploring the compound's potential in combination therapies, investigating its use in prodrug formulations, and developing more efficient purification methods to obtain pharmaceutical-grade material. The unique stereochemical properties of (1S,2R)-2-Methylcyclohexanamine hydrochloride continue to make it a valuable tool for medicinal chemistry and drug discovery efforts.